Cas no 1806898-85-0 (3-Chloro-5-(difluoromethyl)-2-methoxypyridine-6-acetic acid)

• Product Name: 3-Chloro-5-(difluoromethyl)-2-methoxypyridine-6-acetic acid
• CAS No: 1806898-85-0
• MF: C₉H₈ClF₂NO₃
• MW: 251.614528656006
• CID: 4872465
• Update Time: 2025-05-19

3-Chloro-5-(difluoromethyl)-2-methoxypyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(difluoromethyl)-2-methoxypyridine-6-acetic acid

• Inchi： 1S/C9H8ClF2NO3/c1-16-9-5(10)2-4(8(11)12)6(13-9)3-7(14)15/h2,8H,3H2,1H3,(H,14,15)
• InChI Key： OAPQRXXHTKFSOF-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C(CC(=O)O)C(C(F)F)=C1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 1.9
• Topological Polar Surface Area: 59.4

Additional information on 3-Chloro-5-(difluoromethyl)-2-methoxypyridine-6-acetic acid

Introduction to 3-Chloro-5-(difluoromethyl)-2-methoxypyridine-6-acetic acid (CAS No. 1806898-85-0)

3-Chloro-5-(difluoromethyl)-2-methoxypyridine-6-acetic acid, identified by the CAS number 1806898-85-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivative class, a group of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly the presence of a chloro group, a difluoromethyl substituent, and a methoxy group on the pyridine ring, combined with the acetic acid moiety at the 6-position, contribute to its unique chemical properties and reactivity. These characteristics make it a valuable scaffold for the development of novel bioactive molecules.

The 3-Chloro-5-(difluoromethyl)-2-methoxypyridine-6-acetic acid structure is not only intriguing from a chemical perspective but also holds promise in drug discovery. The chloro group at the 3-position of the pyridine ring can participate in various chemical transformations, including nucleophilic substitution reactions, which are commonly employed in medicinal chemistry to introduce new functional groups or to modify existing ones. The difluoromethyl group, located at the 5-position, is known for its ability to enhance metabolic stability and binding affinity in drug candidates. This substituent can improve the pharmacokinetic profile of a molecule by reducing its susceptibility to enzymatic degradation. Additionally, the methoxy group at the 2-position adds another layer of complexity to the molecule's interactions with biological targets.

The acetic acid moiety at the 6-position of the pyridine ring introduces a carboxylic acid functionality, which can serve as a hydrogen bond acceptor or participate in salt formation, thereby influencing the solubility and bioavailability of the compound. These structural elements collectively contribute to the compound's potential as a building block for drug development. In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. These activities include antimicrobial, anti-inflammatory, antiviral, and anticancer properties, among others.

Recent research has highlighted the significance of 3-Chloro-5-(difluoromethyl)-2-methoxypyridine-6-acetic acid in medicinal chemistry. Studies have demonstrated that modifications around the pyridine core can lead to compounds with enhanced efficacy and reduced side effects. For instance, researchers have explored the use of this compound as a precursor in synthesizing kinase inhibitors, which are crucial in targeted cancer therapies. The ability to modify specific positions on the pyridine ring allows chemists to fine-tune the pharmacological properties of these molecules. This flexibility is particularly valuable in developing drugs that can selectively target specific enzymes or receptors involved in disease pathways.

The difluoromethyl group is one of the most studied substituents in drug discovery due to its multifaceted effects on molecular properties. It can increase lipophilicity, improve metabolic stability, and enhance binding affinity to biological targets. In particular, studies have shown that compounds containing difluoromethyl groups often exhibit improved pharmacokinetic profiles compared to their unsubstituted counterparts. This has led to their widespread use in both academic research and industrial drug development programs. The incorporation of difluoromethyl groups into drug candidates has been associated with increased bioavailability and prolonged half-life, which are critical factors for therapeutic success.

The chloro group on the pyridine ring also plays a significant role in determining the reactivity and biological activity of 3-Chloro-5-(difluoromethyl)-2-methoxypyridine-6-acetic acid. Chloro-substituted pyridines are known to be versatile intermediates in organic synthesis and have been widely used in constructing complex molecular architectures. The chloro group can undergo various transformations, such as nucleophilic aromatic substitution (SNAr), which allows for further functionalization of the molecule. This reactivity makes it an attractive scaffold for designing new drugs that require specific modifications at particular positions.

Moreover, recent advances in computational chemistry and molecular modeling have enabled researchers to predict and optimize the properties of compounds like 3-Chloro-5-(difluoromethyl)-2-methoxypyridine-6-acetic acid more efficiently than ever before. These tools allow scientists to simulate how different structural modifications will affect biological activity, thereby accelerating the drug discovery process. By leveraging these technologies, researchers can rapidly screen large libraries of compounds and identify promising candidates for further development.

In conclusion,3-Chloro-5-(difluoromethyl)-2-methoxypyridine-6-acetic acid (CAS No. 1806898-85-0) represents an exciting opportunity for innovation in pharmaceutical chemistry. Its unique structural features make it a versatile building block for developing novel therapeutic agents with improved efficacy and safety profiles. As research continues to uncover new applications for this compound and related derivatives,3-Chloro-5-(difluoromethyl)-2-methoxypyridine-6-acetic acid is poised to play a significant role in future drug development efforts.